![molecular formula C9H6F2N2 B3037193 5-(2,5-difluorophenyl)-1H-pyrazole CAS No. 474708-70-8](/img/structure/B3037193.png)
5-(2,5-difluorophenyl)-1H-pyrazole
Overview
Description
The compound “5-(2,5-difluorophenyl)-1H-pyrazole” belongs to the class of organic compounds known as pyrazoles . Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms .
Synthesis Analysis
The synthesis of similar compounds often involves reactions like the Claisen-Schmidt condensation . This reaction is typically performed under basic conditions and involves the condensation of two different carbonyl compounds to form a new β-hydroxy carbonyl compound .Molecular Structure Analysis
The molecular structure of “this compound” would likely include a pyrazole ring attached to a phenyl ring with two fluorine atoms at the 2 and 5 positions .Chemical Reactions Analysis
Pyrazoles can undergo a variety of chemical reactions, including reactions with electrophiles, nucleophiles, and radicals . The presence of the difluorophenyl group may also influence the reactivity of the compound .Scientific Research Applications
Synthesis and Chemical Properties
- Novel Synthesis Approaches : 5-Perfluorophenyl 4,5-dihydro-1H-pyrazoles, similar in structure to 5-(2,5-difluorophenyl)-1H-pyrazole, have been synthesized through a 1,3-dipolar cycloaddition reaction. This process is noted for its effectiveness and environmental friendliness when water is used as the solvent (Pang et al., 2007).
- Annular Tautomerism : NH-pyrazoles, including derivatives similar to this compound, exhibit unique tautomerism. The tautomeric forms in solution and solid state have been explored using X-ray crystallography and NMR spectroscopy, providing insights into their molecular structures (Cornago et al., 2009).
Biological and Pharmacological Applications
- Antiproliferative Agents : Certain 1-aryl-3, 5-bis (het) aryl pyrazole derivatives, structurally related to this compound, have shown promising cytotoxic effects against cancer cells, particularly breast cancer and leukemia. These compounds activate apoptosis in cancer cells, indicating potential as small molecule inhibitors for cancer treatment (Ananda et al., 2017).
- Cholinesterase Inhibitors : Research on spiro-pyrazolo[1,5-c]quinazolines, structurally akin to this compound, has revealed their potential as cholinesterase inhibitors, which could have implications in treating neurodegenerative disorders like Alzheimer's disease (Gálvez et al., 2018).
Optical and Electronic Applications
- Phosphorescent Materials : Heteroleptic cyclometalated iridium(III) complexes, which include pyrazole derivatives like this compound, have been developed for use in blue phosphorescent materials. These materials are suitable for opto-electronic applications, such as organic light-emitting diodes (OLEDs) (Yang et al., 2005).
Future Directions
The future directions for research on “5-(2,5-difluorophenyl)-1H-pyrazole” could include further investigation into its synthesis, properties, and potential applications. This could involve more detailed studies on its reactivity, mechanism of action, and potential uses in medicine or other fields .
properties
IUPAC Name |
5-(2,5-difluorophenyl)-1H-pyrazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F2N2/c10-6-1-2-8(11)7(5-6)9-3-4-12-13-9/h1-5H,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBSIJHAAEYQRHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C2=CC=NN2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.